81-88-9

Rhodamine B

In Stock

• CAS RN:
• 81-88-9

• Formula:
• C28H31ClN2O3

• InChI:
• InChI=1S/C28H30N2O3.ClH/c1-5-29(6-2)19-13-15-23-25(17-19)33-26-18-20(30(7-3)8-4)14-16-24(26)27(23)21-11-9-10-12-22(21)28(31)32;/h9-18H,5-8H2,1-4H3;1H

• InChIKey:
• PYWVYCXTNDRMGF-UHFFFAOYSA-N

• What is Rhodamine B?

  Rhodamine B is an anionic dye.

  Rhodamine B is an organic chloride salt having N-[9-(2-carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]-N-ethylethanaminium as the counterion. Amphoteric dyes are often used as fluorescent dyes. It serves as a fluorochrome as well as a probe that is fluorescent and also a histological dye. This is an organic salt as well as dye xanthene. It has an Rhodamine B(1+).

  C.i. food red 15 is seen as reddish-violet crystals or green powder. It is used for dyes, particularly paper, as a reagent to chelate metals, as well as in pharmaceuticals and cosmetics.

  The properties of Rhodamine B

  Rhodamine B can exist in equilibrium between an "open"/fluorescent form and a "closed"/nonfluorescent spironolactone form. This "open" form is dominant in acidic conditions, an...

12-Hydroxyibogamine

In Stock

• CAS RN:
• 481-88-9

• Formula:
• C19H24N2O

• InChI:
• InChI=1S/C19H24N2O/c1-2-12-7-11-8-16-18-14(5-6-21(10-11)19(12)16)15-9-13(22)3-4-17(15)20-18/h3-4,9,11-12,16,19-20,22H,2,5-8,10H2,1H3/t11-,12-,16-,19-/m0/s1

• InChIKey:
• RAUCDOKTMDOIPF-ZFRACTKTSA-N

• 12-Hydroxyibogamine, also known as 12-Hydroxyibogamine, is a useful research compound. Its molecular formula is C19H24N2O and its molecular weight is 296.4 g/mol. The purity is usually 95%.

2-[[(E)-2-benzamido-3-(4,5-dimethoxy-2-nitrophenyl)prop-2-enoyl]amino]acetic acid

• CAS RN:
• 5681-88-9

• Formula:
• C20H19N3O8

• InChI:
• InChI=1S/C20H19N3O8/c1-30-16-9-13(15(23(28)29)10-17(16)31-2)8-14(20(27)21-11-18(24)25)22-19(26)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,21,27)(H,22,26)(H,24,25)/b14-8+

• InChIKey:
• AIXGEAWIEDNXCV-RIYZIHGNSA-N

• 2-[[(E)-2-benzamido-3-(4,5-dimethoxy-2-nitrophenyl)prop-2-enoyl]amino]acetic acid is a useful research compound. Its molecular formula is C20H19N3O8 and its molecular weight is 429.4 g/mol. The purity is usually 95%.

Divinylphenylphosphine

In Stock

• CAS RN:
• 26681-88-9

• Formula:
• C10H11P

• InChI:
• InChI=1S/C10H11P/c1-3-11(4-2)10-8-6-5-7-9-10/h3-9H,1-2H2

• InChIKey:
• GEKAWPIATFUQJW-UHFFFAOYSA-N

• Divinylphenylphosphine is a useful research compound. Its molecular formula is C10H11P and its molecular weight is 162.17 g/mol. The purity is usually 95%.

ethyl 2-[(chloroacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

In Stock

• CAS RN:
• 76981-88-9

• Formula:
• C14H18ClNO3S

• InChI:
• InChI=1S/C14H18ClNO3S/c1-2-19-14(18)12-9-6-4-3-5-7-10(9)20-13(12)16-11(17)8-15/h2-8H2,1H3,(H,16,17)

• InChIKey:
• BPXRKUOHWSBUQS-UHFFFAOYSA-N

• Ethyl 2-[(chloroacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C14H18ClNO3S and its molecular weight is 315.8 g/mol. The purity is usually 95%.

2-[(4-Methylphenyl)thio]acetonitrile

In Stock

• CAS RN:
• 21681-88-9

• Formula:
• C9H9NS

• InChI:
• InChI=1S/C9H9NS/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5H,7H2,1H3

• InChIKey:
• IDNIFCMGOQTKGB-UHFFFAOYSA-N

• 2-[(4-Methylphenyl)thio]acetonitrile is a useful research compound. Its molecular formula is C9H9NS and its molecular weight is 163.24 g/mol. The purity is usually 95%.

Yittrium fluoride (a little fluoride)

• CAS RN:
• 13981-88-9

• Formula:
• C4H10N2O10Ti

• Yittrium fluoride (a little fluoride), also known as Yittrium fluoride (a little fluoride), is a useful research compound. Its molecular formula is C4H10N2O10Ti. The purity is usually 95%.

N-(3-chloro-4-fluorophenyl)-3-(3,4-dimethoxyphenyl)acrylamide

• CAS RN:
• 301681-88-9

• Formula:
• C17H15ClFNO3

• InChI:
• InChI=1S/C17H15ClFNO3/c1-22-15-7-3-11(9-16(15)23-2)4-8-17(21)20-12-5-6-14(19)13(18)10-12/h3-10H,1-2H3,(H,20,21)/b8-4+

• InChIKey:
• ARJVURNESMZCAI-XBXARRHUSA-N

• N-(3-chloro-4-fluorophenyl)-3-(3,4-dimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C17H15ClFNO3 and its molecular weight is 335.8g/mol. The purity is usually 95%.

4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-phenylpiperazine-1-carboxamide

In Stock

• CAS RN:
• 856181-88-9

• Formula:
• C17H16ClF3N4O

• InChI:
• InChI=1S/C17H16ClF3N4O/c18-14-10-12(17(19,20)21)11-22-15(14)24-6-8-25(9-7-24)16(26)23-13-4-2-1-3-5-13/h1-5,10-11H,6-9H2,(H,23,26)

• InChIKey:
• KIIHAKPZNZGBPB-UHFFFAOYSA-N

• 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-phenylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C17H16ClF3N4O and its molecular weight is 384.79. The purity is usually 95%.

N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

In Stock

• CAS RN:
• 877781-88-9

• Formula:
• C20H18N4

• InChI:
• InChI=1S/C20H18N4/c1-15-12-19(21-13-16-8-4-2-5-9-16)24-20(23-15)18(14-22-24)17-10-6-3-7-11-17/h2-12,14,21H,13H2,1H3

• InChIKey:
• IMBYBEIFZUYXOL-UHFFFAOYSA-N

• N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C20H18N4 and its molecular weight is 314.392. The purity is usually 95%.

2-amino-N-(3-chloro-4-methylphenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide

In Stock

• CAS RN:
• 903281-88-9

• Formula:
• C23H17ClN4O4

• InChI:
• InChI=1S/C23H17ClN4O4/c1-13-5-8-15(12-17(13)24)26-23(30)19-18-4-2-3-11-27(18)21(20(19)25)22(29)14-6-9-16(10-7-14)28(31)32/h2-12H,25H2,1H3,(H,26,30)

• InChIKey:
• LEBMTMHRFOGODK-UHFFFAOYSA-N

• 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C23H17ClN4O4 and its molecular weight is 448.86. The purity is usually 95%.

2,6-Dimethyl-2'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898781-88-9

• Formula:
• C20H23NOS

• InChI:
• InChI=1S/C20H23NOS/c1-15-6-5-7-16(2)19(15)20(22)18-9-4-3-8-17(18)14-21-10-12-23-13-11-21/h3-9H,10-14H2,1-2H3

• InChIKey:
• KPEQPYOGAYAINA-UHFFFAOYSA-N

• 2,6-Dimethyl-2'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NOS and its molecular weight is 325.5 g/mol. The purity is usually 95%.

Methyl 2-[(4-fluorobenzoyl)amino]benzoate

In Stock

• CAS RN:
• 461681-88-9

• Formula:
• C15H12FNO3

• InChI:
• InChI=1S/C15H12FNO3/c1-20-15(19)12-4-2-3-5-13(12)17-14(18)10-6-8-11(16)9-7-10/h2-9H,1H3,(H,17,18)

• InChIKey:
• KIAPWMKFHIKQOZ-UHFFFAOYSA-N

• Cell-permeable, reversible inhibitor of vesicular trafficking between endoplasmic reticulum and the Golgi apparatus. Inhibits exocytosis with an IC50 of approx. 20 μM. Rapidly releases Arf1 from Golgi membranes. Has similar mechanism of action to brefeldin A.
  Reversible inhibitor of vesicular trafficking between endoplasmic reticulum and Golgi apparatus. Modifies Golgi ADP-ribosylation factor (ARF)1 GTPase activity and inhibits exocytosis (IC50 ~ 20 mM).
  

5-(2-Benzothiazolyl)-3-ethyl-2-[2-(methylphenylamino)ethenyl]-1-phenyl-1H-benzimidazolium iodide

In Stock

• CAS RN:
• 681281-88-9

• Formula:
• C31H27IN4S

• InChI:
• InChI=1S/C31H27N4S.HI/c1-3-34-28-22-23(31-32-26-16-10-11-17-29(26)36-31)18-19-27(28)35(25-14-8-5-9-15-25)30(34)20-21-33(2)24-12-6-4-7-13-24;/h4-22H,3H2,1-2H3;1H/q+1;/p-1

• InChIKey:
• NAYRELMNTQSBIN-UHFFFAOYSA-M

• Akt inhibitor IV is an inhibitor of Akt activation that inhibits Akt-mediated nuclear export of Forkhead box class O transcription factor 1a (FOXO1a;  IC50 = 625 nM) and reduces phosphorylation of Akt at Ser473 and Thr308 in a dose-dependent manner. Akt inhibitor IV inhibits replication of parainfluenza virus 5 (PIV5) in HeLa cells (IC50 = 520 nM). It also reduces the growth of cancer cells (IC50 = 0.3 μM for both Jurkat and HeLa cells) via a reduction in mitochondrial polarization and increased production of reactive oxygen species (ROS).
  AKTIV is an inhibitor of the PI3-kinase / Akt (protein kinase B) pathway.
  

Methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate

In Stock

• CAS RN:
• 1027781-88-9

• Formula:
• C6H6ClNO3

• InChI:
• InChI=1S/C6H6ClNO3/c1-10-6(9)4-3-8-11-5(4)2-7/h3H,2H2,1H3

• InChIKey:
• YRJZWFGFKOUKJY-UHFFFAOYSA-N

• Methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C6H6ClNO3 and its molecular weight is 175.57 g/mol. The purity is usually 95%.

4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid

In Stock

• CAS RN:
• 1179681-88-9

• Formula:
• C11H8FNO2

• InChI:
• InChI=1S/C11H8FNO2/c12-9-4-3-8(11(14)15)7-10(9)13-5-1-2-6-13/h1-7H,(H,14,15)

• InChIKey:
• ZPYBMROHMPJKMR-UHFFFAOYSA-N

• 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid is a useful research compound. Its molecular formula is C11H8FNO2 and its molecular weight is 205.188. The purity is usually 95%.

1-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine

In Stock

• CAS RN:
• 1247781-88-9

• Formula:
• C10H11BrN4

• InChI:
• InChI=1S/C10H11BrN4/c11-10-4-2-1-3-8(10)6-15-7-9(5-12)13-14-15/h1-4,7H,5-6,12H2

• InChIKey:
• OFNHVFBHEMOEFS-UHFFFAOYSA-N

• 1-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine is a useful research compound. Its molecular formula is C10H11BrN4 and its molecular weight is 267.13 g/mol. The purity is usually 95%.

(3-(Methylthio)pyrrolidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone

In Stock

• CAS RN:
• 1797081-88-9

• Formula:
• C13H14F3NO2S

• InChI:
• InChI=1S/C13H14F3NO2S/c1-20-11-6-7-17(8-11)12(18)9-2-4-10(5-3-9)19-13(14,15)16/h2-5,11H,6-8H2,1H3

• InChIKey:
• YJXFVRVIRXRRNZ-UHFFFAOYSA-N

• (3-(Methylthio)pyrrolidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone is a useful research compound. Its molecular formula is C13H14F3NO2S and its molecular weight is 305.32. The purity is usually 95%.

3-(2-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)propanamide

In Stock

• CAS RN:
• 1797881-88-9

• Formula:
• C20H24FNO2

• InChI:
• InChI=1S/C20H24FNO2/c1-3-20(24-2,17-10-5-4-6-11-17)15-22-19(23)14-13-16-9-7-8-12-18(16)21/h4-12H,3,13-15H2,1-2H3,(H,22,23)

• InChIKey:
• DUIAITJXAIGGFQ-UHFFFAOYSA-N

• 3-(2-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)propanamide is a useful research compound. Its molecular formula is C20H24FNO2 and its molecular weight is 329.415. The purity is usually 95%.

m-PEG6-C6-phosphonic acid ethyl ester

In Stock

• CAS RN:
• 2028281-88-9

• Formula:
• C23H49O9P

• InChI:
• InChI=1S/C23H49O9P/c1-4-31-33(24,32-5-2)23-11-9-7-6-8-10-12-26-15-16-28-19-20-30-22-21-29-18-17-27-14-13-25-3/h4-23H2,1-3H3

• InChIKey:
• ANRJOLZTIWLHKD-UHFFFAOYSA-N

• m-PEG6-(CH2)8-phosphonic acid ethyl ester is a PEG Linker.